Cas no 54248-06-5 (Benzeneacetonitrile, a-(3-oxobutyl)-)

Benzeneacetonitrile, a-(3-oxobutyl)- structure
54248-06-5 structure
Product Name:Benzeneacetonitrile, a-(3-oxobutyl)-
CAS No:54248-06-5
MF:C12H13NO
MW:187.237723112106
CID:382352
PubChem ID:301198
Update Time:2025-04-19

Benzeneacetonitrile, a-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-(3-oxobutyl)-
    • (+-)-5-Oxo-2-phenyl-hexanonitril
    • (+-)-5-Oxo-2-phenyl-hexansaeure-(1)-nitril
    • 1-Phenyl-1-cyan-pentanon-(4)ure-methylester
    • 5-Oxo-2-phenyl-capronsaeurenitril
    • 5-oxo-2-phenyl-hexanenitrile
    • 5-Oxo-2-phenyl-hexannitril
    • AC1L6XWT
    • NSC177491
    • 5-oxo-2-phenylhexanenitrile
    • DTXSID90306568
    • 54248-06-5
    • NSC-177491
    • SCHEMBL13013941
    • Inchi: 1S/C12H13NO/c1-10(14)7-8-12(9-13)11-5-3-2-4-6-11/h2-6,12H,7-8H2,1H3
    • InChI Key: RNBFYSSNUPZCDQ-UHFFFAOYSA-N
    • SMILES: O=C(C)CCC(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.09979
  • Monoisotopic Mass: 187.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.042
  • Boiling Point: 338.7°Cat760mmHg
  • Flash Point: 158.7°C
  • Refractive Index: 1.516
  • PSA: 40.86
  • LogP: 2.66298
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